3-Benzyl-6-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H20N4S
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 3-benzyl-6-(4-tert-butylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H20N4S/c1-20(2,3)16-11-9-15(10-12-16)18-23-24-17(21-22-19(24)25-18)13-14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
• InChI Key: GDZOKUZOPXWQCA-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4

Description

3-Benzyl-6-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that has attracted the attention of researchers due to its potential applications in various fields. This compound belongs to the class of triazolo-thiadiazoles, which have been reported to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may exert its biological activities through the inhibition of enzymes or the modulation of signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Benzyl-6-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been investigated in vitro and in vivo. The compound has been reported to inhibit the growth of cancer cells and to reduce the production of pro-inflammatory cytokines. It has also been shown to exhibit antibacterial and antifungal activities.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-Benzyl-6-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a fluorescent probe for the detection of metal ions. This compound can also be used to investigate the mechanism of action of enzymes and signaling pathways. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-Benzyl-6-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the directions is the investigation of its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another direction is the development of more efficient synthesis methods for this compound. Additionally, the use of this compound as a fluorescent probe for the detection of metal ions can be further explored for its potential applications in the field of environmental monitoring and sensing.

Synthesis Methods

The synthesis of 3-Benzyl-6-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported in the literature. The compound can be synthesized by the reaction of 4-tert-butylphenylhydrazine with 2-bromo-1-(3-benzylthio-1,2,4-triazol-5-yl)ethanone in the presence of a base such as potassium carbonate. The product can be purified by recrystallization from a suitable solvent.

Scientific Research Applications

3-Benzyl-6-(4-tert-butylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been investigated for its potential applications in various fields of research. The compound has been reported to exhibit antitumor, antimicrobial, and anti-inflammatory activities. It has also been investigated for its potential as a fluorescent probe for the detection of metal ions.